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Compound of Interest

Compound Name: 2-Phenyl-2-imidazoline

Cat. No.: B1199978

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemical compounds such as 2-Phenyl-2-imidazoline
(CAS No. 936-49-2). This document provides crucial procedural guidance on the necessary
personal protective equipment (PPE), safe handling protocols, and disposal plans to minimize
risk and ensure a safe laboratory environment.

Hazard Summary

2-Phenyl-2-imidazoline is a chemical intermediate that poses several health risks. It is harmful
if swallowed, causes skin irritation, and can lead to serious eye damage.[1][2][3][4] Additionally,
it may cause respiratory irritation.[4][5] The compound is also recognized as being very toxic to
aquatic life with long-lasting effects.[1][2] A summary of its hazard classifications is provided in
the table below.
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][4]
Skin Irritation (Category 2) H315: Causes skin irritation[1][2][4]
Serious Eye Damage/Eye Irritation (Category H318/H319: Causes serious eye
1/2) damagel/irritation[1][2][4]

Specific target organ toxicity — Single exposure ] S
) H335: May cause respiratory irritation[4][5]
(Category 3), Respiratory system

Hazardous to the aquatic environment, long- H410: Very toxic to aquatic life with long lasting

term (Chronic) - Category 1 effects[1][2]

It is important to note that no occupational exposure limits (OELS) have been established for 2-
Phenyl-2-imidazoline by major regulatory bodies such as OSHA.[5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to mitigate the risks associated
with handling 2-Phenyl-2-imidazoline. The following table outlines the recommended PPE.
While general recommendations for chemically resistant gloves are provided, specific
breakthrough time data for 2-Phenyl-2-imidazoline is not readily available. Therefore, it is
crucial to inspect gloves for any signs of degradation before each use and to select gloves
based on the specifications of Regulation (EU) 2016/425 and the standard EN 374.[2]
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Body Part

Recommended Protection

Specifications and Best
Practices

Eyes/Face

Safety Goggles with side-
shields or Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1] A
face shield should be used
when there is a significant risk

of splashing.

Skin/Hands

Chemical-impermeable gloves

Gloves must be inspected prior
to use.[1][2] Use proper glove
removal technique to avoid
skin contact. Wash and dry
hands after handling.[1][2]

Body

Protective Clothing

Fire/flame resistant and
impervious clothing is
recommended.[1] The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[6]

Respiratory

Full-face particle respirator

Recommended when risk
assessment indicates it is
necessary, as a backup to
engineering controls, or for
emergency situations. Use a
respirator with a type N100
(US) or P3 (EN 143) filter.[2]

Experimental Protocols

While specific experimental protocols for the determination of PPE for 2-Phenyl-2-imidazoline

are not detailed in publicly available safety documents, the recommendations provided are

based on the known hazards of the substance. The GHS classifications are derived from
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toxicological data, and the PPE recommendations are standard practice for handling chemicals
with these hazard profiles.

Operational Plan: Step-by-Step Handling Procedure
e Preparation and Engineering Controls:

o Work in a well-ventilated area. Use of a chemical fume hood is strongly recommended to
minimize inhalation exposure.[2][5]

o Ensure that an eyewash station and a safety shower are readily accessible in the
immediate work area.[3]

o Avoid the formation of dust and aerosols.[2][6]
e Donning PPE:

o Before handling the chemical, put on all required PPE as detailed in the table above.
Ensure that gloves are intact and that safety goggles provide a complete seal around the
eyes.

e Handling the Chemical:

o

Avoid direct contact with the skin, eyes, and clothing.[3]

o

Do not eat, drink, or smoke in the handling area.[1][5]

[¢]

Keep the container tightly closed when not in use.[2][3]

[e]

Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][2][5]

e First Aid Measures:

o If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2][3]
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o In case of skin contact: Immediately wash off with soap and plenty of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2][3]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately
seek medical attention.[1][2][3]

o If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][2][3]

Disposal Plan

The disposal of 2-Phenyl-2-imidazoline and any contaminated materials must be handled as
hazardous waste, in accordance with all local, state, and federal regulations.

o Waste Collection:

o Collect waste 2-Phenyl-2-imidazoline and any materials that have come into contact with
it (e.g., gloves, weighing paper, contaminated labware) in a designated, properly labeled,
and sealed hazardous waste container.[2]

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety department.[2]

» Disposal Method:

o Itis recommended to offer surplus and non-recyclable solutions to a licensed disposal
company.[2]

o A suggested method of disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Handle uncleaned containers as you would the product itself.[2]
e Environmental Precautions:

o Prevent the product from entering drains, as it is very toxic to aquatic life.[2]
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o In case of a spill, contain the spillage, collect it, and arrange for disposal.[1]

Workflow for Safe Handling of 2-Phenyl-2-
imidazoline

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Phenyl-2-imidazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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